N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide

• IUPAC Name: N-[2-[2-(diethylamino)-2-oxoethyl]sulfanyl-1,3-benzothiazol-6-yl]benzamide
• InChI: InChI=1S/C20H21N3O2S2/c1-3-23(4-2)18(24)13-26-20-22-16-11-10-15(12-17(16)27-20)21-19(25)14-8-6-5-7-9-14/h5-12H,3-4,13H2,1-2H3,(H,21,25)
• InChI Key: XWDONJGUHFNUGN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol

Description

N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide, also known as DTNB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTNB is a thiol-reactive compound that is commonly used to measure the concentration of free sulfhydryl groups in proteins, peptides, and other biological molecules.

Mechanism of Action

The mechanism of action of N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide involves the reaction of the compound with sulfhydryl groups in biological molecules. N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide contains a thiol-reactive group that reacts with sulfhydryl groups to form a yellow-colored product. The reaction is rapid and specific, allowing researchers to selectively measure the concentration of free sulfhydryl groups in a sample.
Biochemical and Physiological Effects
N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide has no known biochemical or physiological effects on its own. However, its ability to react with sulfhydryl groups in biological molecules can have significant effects on the structure and function of proteins. For example, the reaction of N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide with sulfhydryl groups can disrupt the disulfide bonds that hold proteins together, leading to changes in protein structure and function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide is its specificity for sulfhydryl groups. This allows researchers to selectively measure the concentration of free sulfhydryl groups in a sample, without interfering with other molecules. In addition, N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide is relatively easy to use and can be carried out using standard laboratory techniques.
However, there are also some limitations to the use of N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide. For example, the reaction between N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide and sulfhydryl groups is irreversible, which means that once the reaction has occurred, the sulfhydryl group is no longer available for other reactions. In addition, the reaction between N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide and sulfhydryl groups can be affected by pH, temperature, and other environmental factors, which can make it difficult to obtain accurate measurements.

Future Directions

There are many potential future directions for research involving N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide. One area of interest is the development of new methods for measuring the concentration of free sulfhydryl groups in biological molecules. For example, researchers could explore the use of fluorescent probes or other types of reagents that are more sensitive or specific than N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide.
Another area of interest is the use of N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide in the study of oxidative stress and other cellular processes. N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide has been used to measure the activity of enzymes that are involved in these processes, but there is still much to be learned about the role of sulfhydryl groups in cellular signaling and regulation.
Overall, N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide is a versatile and useful compound that has many potential applications in scientific research. By continuing to explore its properties and potential uses, researchers can gain valuable insights into the structure and function of biological molecules, and develop new methods for studying cellular processes.

Scientific Research Applications

N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide has a wide range of applications in scientific research, particularly in the fields of biochemistry, molecular biology, and pharmacology. One of the most common uses of N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide is as a reagent for measuring the concentration of free sulfhydryl groups in proteins and other biological molecules. N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide reacts with sulfhydryl groups to form a yellow-colored product that can be quantified using spectrophotometric methods. This allows researchers to measure the concentration of free sulfhydryl groups in a sample, which can provide valuable information about the structure and function of proteins.
In addition to its use as a sulfhydryl-reactive reagent, N-(2-{[2-(diethylamino)-2-oxoethyl]thio}-1,3-benzothiazol-6-yl)benzamide has also been used in a variety of other applications. For example, it has been used to study the interaction between proteins and lipids, to investigate the effects of oxidative stress on biological molecules, and to measure the activity of enzymes that contain sulfhydryl groups.